Cas no 2137035-65-3 ((1S)-1-(6,7-difluoro-1-benzofuran-2-yl)-2-methylpropan-1-amine)

• Product Name: (1S)-1-(6,7-difluoro-1-benzofuran-2-yl)-2-methylpropan-1-amine
• CAS No: 2137035-65-3
• MF: C₁₂H₁₃F₂NO
• MW: 225.234530210495
• CID: 6419477
• PubChem ID: 165849464
• Update Time: 2025-08-04

(1S)-1-(6,7-difluoro-1-benzofuran-2-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(6,7-difluoro-1-benzofuran-2-yl)-2-methylpropan-1-amine
• EN300-745299
• 2137035-65-3

• Inchi： 1S/C12H13F2NO/c1-6(2)11(15)9-5-7-3-4-8(13)10(14)12(7)16-9/h3-6,11H,15H2,1-2H3/t11-/m0/s1
• InChI Key： UTUZEGIMPROQNC-NSHDSACASA-N
• SMILES： FC1=C(C=CC2=C1OC(=C2)[C@H](C(C)C)N)F

Computed Properties

• Exact Mass: 225.09652036g/mol
• Monoisotopic Mass: 225.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2Ų

Additional information on (1S)-1-(6,7-difluoro-1-benzofuran-2-yl)-2-methylpropan-1-amine

Comprehensive Overview of (1S)-1-(6,7-difluoro-1-benzofuran-2-yl)-2-methylpropan-1-amine (CAS No. 2137035-65-3)

The compound (1S)-1-(6,7-difluoro-1-benzofuran-2-yl)-2-methylpropan-1-amine (CAS No. 2137035-65-3) is a chiral amine derivative with a benzofuran core, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro-substituted benzofuran and the chiral amine moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets selectively.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of 6,7-difluoro groups in this compound aligns with the growing trend of incorporating fluorine atoms into drug candidates to improve their pharmacokinetic properties. This has led to increased searches for fluorinated benzofuran derivatives and chiral amine synthesis, reflecting the compound's relevance in modern medicinal chemistry.

The chiral center in (1S)-1-(6,7-difluoro-1-benzofuran-2-yl)-2-methylpropan-1-amine is another critical aspect, as enantiopure compounds often exhibit distinct biological activities. This has spurred interest in asymmetric synthesis and chiral resolution techniques, which are frequently searched topics in academic and industrial circles. The compound's potential applications in central nervous system (CNS) drug development are also under exploration, given the structural similarities to other bioactive benzofuran derivatives.

From a synthetic chemistry perspective, the preparation of CAS No. 2137035-65-3 involves multi-step reactions, including benzofuran ring formation, fluorination, and chiral amine introduction. These processes are often optimized for scalability and yield, addressing the needs of large-scale pharmaceutical production. The compound's stability under various conditions is another area of interest, as it influences its suitability for formulation and storage.

Environmental and regulatory considerations are also paramount when discussing (1S)-1-(6,7-difluoro-1-benzofuran-2-yl)-2-methylpropan-1-amine. Researchers are increasingly focusing on green chemistry approaches to minimize waste and reduce the environmental impact of synthetic processes. This aligns with global trends toward sustainable drug development, a topic frequently searched in conjunction with fluorinated compounds and chiral intermediates.

In summary, (1S)-1-(6,7-difluoro-1-benzofuran-2-yl)-2-methylpropan-1-amine (CAS No. 2137035-65-3) represents a versatile and highly studied compound in the realm of medicinal and agrochemical chemistry. Its structural uniqueness, combined with the growing demand for fluorinated and chiral building blocks, ensures its continued relevance in scientific research and industrial applications.